N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-1-propylpiperidin-4-amine
• InChI: InChI=1S/C17H28N2O2/c1-4-9-19-10-7-15(8-11-19)18-13-14-5-6-16(20-2)12-17(14)21-3/h5-6,12,15,18H,4,7-11,13H2,1-3H3
• InChI Key: GRBNQRLCJQRZHG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine, also known as Dimebon, is a small molecule drug that was originally developed as an antihistamine. However, it has shown potential in treating various neurodegenerative diseases such as Alzheimer's, Huntington's, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine is not fully understood. However, it has been suggested that N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine may exert its neuroprotective effects by modulating the activity of various neurotransmitter systems, including acetylcholine, dopamine, and serotonin. N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has also been shown to inhibit the aggregation of amyloid beta protein, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has been shown to have various biochemical and physiological effects. In animal studies, N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has been shown to improve mitochondrial function and reduce oxidative stress, which may contribute to its neuroprotective effects. N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine in lab experiments is its low toxicity and high solubility in water. This makes it easy to administer and study in animal models. However, one limitation of using N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine is that its mechanism of action is not fully understood, which makes it difficult to design experiments to specifically target its effects.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine. One area of research is to further investigate its mechanism of action and identify specific targets that may be involved in its neuroprotective effects. Another area of research is to explore its potential therapeutic effects in other neurodegenerative diseases, such as amyotrophic lateral sclerosis (ALS) and multiple sclerosis (MS). Additionally, there is a need for clinical trials to determine the safety and efficacy of N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine in humans.

Synthesis Methods

The synthesis of N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine involves the reaction of 2,4-dimethoxybenzaldehyde with propylamine and piperidine in the presence of hydrogen gas and a palladium catalyst. This process yields N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine as a white crystalline solid with a melting point of 132-134°C.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has been extensively studied for its potential therapeutic effects in neurodegenerative diseases. In vitro studies have shown that N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine has neuroprotective properties, which may be attributed to its ability to stabilize mitochondrial function and prevent oxidative stress. In vivo studies have also demonstrated that N-(2,4-dimethoxybenzyl)-1-propyl-4-piperidinamine can improve cognitive and motor function in animal models of Alzheimer's, Huntington's, and Parkinson's disease.